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Compound Focus: Tetraniliprole

CAS No.: 1229654-66-3

Cat. No.: S869996

Physical-Chemical Properties & Solubility

The table below summarizes key data on tetraniliprole's properties, which are fundamental to understanding

its behavior in the environment.

Property Value Conditions |/ Notes
Chemical Formula C22H16CIF3N100:2 - [1]

Molecular Mass 544.88 g/mol - [1]

Water Solubility 1.0mgL? Low; at 20°C and pH 7 [1]
Octanol-Water Partition Coefficient (Log P) 2.6 Low; at 20°C and pH 7 [1]
Vapour Pressure 3.2x10* mPa Low volatility; at 20°C [1]
Henry's Law Constant 1.7 x 103 Pa m3 mol—? Non-volatile; at 25°C [1]
Dissociation Constant (pKa) 9.1 - [1]

Solubility in Organic Solvents (at 20°C) [1]:

e Acetone: 21,800 mg L™
e Ethyl acetate: 6,400 mg L™t
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¢ Methanol: 2,900 mg L™
e Toluene: 170 mg L2

Environmental Fate and Persistence

Tetraniliprole's behavior and persistence in various environmental compartments are summarized in the

following table.

Parameter Value Conditions /| Notes

Soil Degradation (Lab 86 days Moderately persistent; geometric mean [1]

DTso)

Soil Degradation (Field 165 days Persistent; Australian dossier notes a range of 25-

DTso) 433 days [1]

Persistence "Forever chemical” Based on environmental persistence

Classification (PFAS) (sediment/water DTso = 90 days or field DTso = 60
days) [1]

General Not readily - [1]

Biodegradability biodegradable

Dissipation on Plant 1.7 days Published data range 1.6-1.8 days, 2 crops [1]

Matrix (RLso)

A 2025 residue study on pigeon pea reported a much shorter half-life of 4.39 and 5.81 days at single and
1.25X doses, respectively. The study also found that residues in mature pods and seeds at harvest were below
the limit of quantification (LOQ = 0.01 mg kg~'), and no residues of its metabolite (BCS-CQ 63359) or

parent compound were detected in soil at harvest [2].

Detailed Experimental Protocol: Residue Analysis

For your reference, here is a detailed methodology from a recent study that analyzed the persistence and

kinetics of tetraniliprole in pigeon pea (Cajanus cajan L.) [2].
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1. Extraction: The study employed the QUEChERS method. This is a widely used, efficient approach
for extracting pesticide residues from plant and soil matrices. The specific methodology followed the
original procedure described by Anastassiades et al. (2003) [2].

¢ 2. Detection and Quantification: Analysis was performed using Liquid Chromatography coupled
with Mass Spectrometry (LC-MS). This technique provides high sensitivity and selectivity for
identifying and quantifying target analytes in complex samples [2].

¢ 3. Method Validation:

o Recovery Range: The mean recovery of tetraniliprole and its metabolite BCS-CQ 63359 from
various parts of the pigeon pea plant (immature pods, mature pods, seeds) and soil was
between 76.38% and 105.68%. This falls within acceptable validation guidelines, indicating
good accuracy of the method [2].

o Limit of Quantification (LOQ): The LOQ for the method was established at 0.01 mg kg~ for
both tetraniliprole and its metabolite [2].

e 4. Sample Collection: Samples of immature pods with seeds were collected at intervals starting from
2 hours after the final application of tetraniliprole until harvest. Mature pods, seeds, and soil samples
were also collected at the time of harvest [2].

¢ 5. Kinetics and Half-life Calculation: The residue data obtained over time was used to determine

the dissipation kinetics and calculate the half-life (DTso) of tetraniliprole in the pigeon pea crop [2].

The workflow of this analytical and persistence study is outlined in the following diagram.
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Key Takeaways for Researchers

¢ Mode of Action: Tetraniliprole is a diamide insecticide (IRAC MoA class 28) that acts on insect
ryanodine receptors (RyRs), causing unregulated calcium release, loss of muscle control, and
eventual death [1] [3].
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¢ Regulatory Status: As of the end of 2020, tetraniliprole was not approved under EC Regulation
1107/2009 in the European Union [1]. However, it has been registered in other countries, including
the USA, Canada, Australia, and as of late 2025, China [1] [3].

¢ Resistance Monitoring: Although no resistance has been officially identified in the cited records [1],
a 2024 study selected Helicoverpa armigera with tetraniliprole in the lab and found evidence of
resistance and associated fitness costs, highlighting the need for proactive resistance management
strategies [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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